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‘ Compound of Interest

Compound Name: 1-(Cyclopropylsulfonyl)piperazine

Cat. No.: B1520114

For Researchers, Scientists, and Drug Development Professionals

The piperazine ring is a privileged scaffold in medicinal chemistry, frequently incorporated into molecules with diverse biological activities. When funct

Section 1: Sulfonylpiperazine Derivatives as Dipeptidyl Peptidase-4 (DPP-4) Inhibit

A significant application of sulfonylpiperazine derivatives is in the development of inhibitors for dipeptidyl peptidase-4 (DPP-4), an enzyme crucial for

Mechanism of Action: DPP-4 Inhibition

DPP-4 is a serine protease that inactivates incretin hormones, primarily glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polype

digraph "DPP-4 Inhibition Pathway" {
graph [rankdir="LR", splines=ortho, nodesep=0.4];
node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];
edge [arrowhead=normal, color="#5F6368", penwidth=1.5];

"Food Intake" [shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

"Incretins (GLP-1, GIP)" [fillcolor="#4285F4", fontcolor="#FFFFFF"];

"DPP-4" [fillcolor="#EA4335", fontcolor="#FFFFFF"];

"Inactive Incretins" [fillcolor="#FBBCO5", fontcolor="#202124"];

"Insulin Secretion" [fillcolor="#34A853", fontcolor="#FFFFFF"];

"Glucagon Secretion" [fillcolor="#EA4335", fontcolor="#FFFFFF"];

"Blood Glucose" [shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"1;

"Inhibitor" [shape=diamond, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF", label="Sulfonylpiperazine

"Food Intake" -> "Incretins (GLP-1, GIP)";

"Incretins (GLP-1, GIP)" -> "Insulin Secretion" [label="+", fontcolor="#34A853"];
"Incretins (GLP-1, GIP)" -> "Glucagon Secretion" [label="-", fontcolor="#EA4335"];
"DPP-4" -> "Inactive Incretins" [label="degrades"];

"Incretins (GLP-1, GIP)" -> "DPP-4";

"Inhibitor" -> "DPP-4" [arrowhead=tee, label="inhibits"];

"Insulin Secretion" -> "Blood Glucose" [label="lowers"];

"Glucagon Secretion" -> "Blood Glucose" [label="raises"];

}

Section 2: Sulfonylpiperazine Derivatives as Anti-Influenza Agent
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Another promising area for sulfonylpiperazine derivatives is the development of antiviral agents, particularl

Mechanism of Action: Influenza A Nucleoprotein (NP) Inhibition

The influenza A virus nucleoprotein is a multifunctional protein essential for viral replication. It encapsid

““dot
digraph "Influenza NP Inhibition Pathway" {
graph [rankdir="TB", splines=ortho, nodesep=0.4];
node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];
edge [arrowhead=normal, color="#5F6368", penwidth=1.5];

"Viral Entry" [shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

"VRNA Release" [fillcolor="#4285F4", fontcolor="#FFFFFF"];

"NP Monomers" [fillcolor="#FBBCO5", fontcolor="#202124"1;

"RNP Formation" [fillcolor="#34A853", fontcolor="#FFFFFF"];

"Nuclear Import" [fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Replication/Transcription" [fillcolor="#34A853", fontcolor="#FFFFFF"];

"NP Aggregates" [shape=Mdiamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"Inhibitor" [shape=diamond, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF", label="Sulfonylpiperazine
"Blocked Replication" [shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"Viral Entry" -> "vRNA Release";

"VRNA Release" -> "NP Monomers" [label="associates with"];

"NP Monomers" -> "RNP Formation";

"RNP Formation" -> "Nuclear Import";

"Nuclear Import" -> "Replication/Transcription";

"Inhibitor" -> "NP Monomers" [arrowhead=tee, label="induces aggregation"];
"NP Monomers" -> "NP Aggregates";

"NP Aggregates" -> "Blocked Replication";

}

This guide provides a framework for understanding and validating the mechanism of action of sulfonylpiperazin

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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